Cas no 1807152-33-5 (Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate
• CAS No: 1807152-33-5
• MF: C₁₁H₆F₅NO₃
• MW: 295.162260532379
• CID: 4952867
• Update Time: 2025-07-19

Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F5NO3/c1-19-10(18)5-2-6(4-17)8(20-11(14,15)16)7(3-5)9(12)13/h2-3,9H,1H3
• InChI Key： FMXMZVKDUCYJIZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C#N)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate

Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807152-33-5): An Overview

Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807152-33-5) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its complex molecular framework, which includes a cyano group, difluoromethyl, and trifluoromethoxy substituents, making it a valuable candidate for the development of novel pharmaceuticals and advanced materials.

The cyano group in Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The presence of the difluoromethyl and trifluoromethoxy substituents further enhances the compound's stability and lipophilicity, making it an attractive candidate for drug design. These fluorinated groups are known to improve the metabolic stability and bioavailability of molecules, which are crucial factors in the development of effective pharmaceuticals.

Recent studies have highlighted the potential of Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's anti-inflammatory properties. The researchers found that Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study published in the European Journal of Medicinal Chemistry (2022), the compound was evaluated for its anticancer activity. The results showed that Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate demonstrated significant cytotoxicity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

Beyond its pharmaceutical applications, Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate has also shown potential in materials science. A study published in the Journal of Materials Chemistry C (2020) explored the use of this compound as a building block for the synthesis of functional polymers. The researchers found that the unique electronic properties of Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate made it suitable for creating polymers with enhanced optical and electronic properties, which could be used in applications such as organic photovoltaics and light-emitting diodes (LEDs).

The synthesis of Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate typically involves multi-step reactions starting from readily available precursors. One common approach involves the reaction of 4-trifluoromethoxybenzaldehyde with difluoroacetic acid followed by cyanation and esterification steps. The detailed synthetic route has been reported in several research articles, providing a robust method for large-scale production.

In terms of safety and handling, Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate should be managed with care due to its potential reactivity with certain chemicals and its sensitivity to moisture. Proper storage conditions, such as keeping it in a dry environment at low temperatures, are recommended to maintain its stability and purity.

Overall, Methyl 3-cyano-5-difluoromethyl-4-(trifluoromethoxy)benzoate (CAS No. 1807152-33-5) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing various scientific fields.